Cas no 5405-63-0 ((2,5-dihydroxyphenyl)-triphenyl-phosphanium)

• Product Name: (2,5-dihydroxyphenyl)-triphenyl-phosphanium
• CAS No: 5405-63-0
• MF: C₂₄H₂₀O₂P
• MW: 371.388167381287
• CID: 371136
• PubChem ID: 4383682
• Update Time: 2025-10-22

(2,5-dihydroxyphenyl)-triphenyl-phosphanium Chemical and Physical Properties

Names and Identifiers

• (2,5-dihydroxyphenyl)-triphenyl-phosphanium
• 2-(Triphenylphosphoranyl)-1,4-benzenediol
• (2,5-dihydroxy-phenyl)-triphenyl-phosphonium betaine
• (2,5-Dihydroxy-phenyl)-triphenyl-phosphonium-betain
• 4-hydroxy-6-(triphenylphosphoranylidene)cyclohexa-2,4-dien-1-one
• AC1L8PFC
• AG-F-86657
• AG-G-06440
• CTK1H0813
• CTK5A8205
• NSC4763
• P-Dihydroxyphenyl-triphenyl-phosphobetain
• triphenyl(3-hydroxy-6-oxo-2,4-cyclohexadienylidene)phosphorane
• Triphenylphosphine-1,4-benzoquinone adduct (TPP-BQ)
• 4-Hydroxy-2-(triphenylphosphonium)phenolate
• Triphenylphosphine,1,4-benzoquinone adduct
• 4-Hydroxy-2-(triphenylphosphonio)phenolate
• F71315
• 4-hydroxy-6-(triphenylphosphoranylidene)cyclohexa-2,4-dienone
• CS-0377926
• SCHEMBL9352626
• DTXSID70968880
• DTXSID60402682
• 5405-63-0
• 50651-56-4
• SCHEMBL21433905
• YCXVHURLDBUOMW-UHFFFAOYSA-N
• NSC-5196
• AKOS024419118
• 4-Hydroxy-2-(triphenylphosphaniumyl)phenolate
• 2,4-Cyclohexadien-1-one, 4-hydroxy-6-(triphenylphosphoranylidene)-
• SCHEMBL24062634

• Inchi： 1S/C24H19O2P/c25-19-16-17-23(26)24(18-19)27(20-10-4-1-5-11-20,21-12-6-2-7-13-21)22-14-8-3-9-15-22/h1-18H,(H-,25,26)/p+1
• InChI Key： YCXVHURLDBUOMW-UHFFFAOYSA-O
• SMILES： [P+](C1=CC(O)=CC=C1O)(C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 372.12803
• Monoisotopic Mass: 371.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 3.7

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 40.46
• LogP: 4.15540
• Vapor Pressure: No data available

(2,5-dihydroxyphenyl)-triphenyl-phosphanium Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on (2,5-dihydroxyphenyl)-triphenyl-phosphanium

Recent Advances in the Study of (2,5-dihydroxyphenyl)-triphenyl-phosphanium (CAS: 5405-63-0) in Chemical Biology and Pharmaceutical Research

The compound (2,5-dihydroxyphenyl)-triphenyl-phosphanium (CAS: 5405-63-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug development.

Recent studies have highlighted the role of (2,5-dihydroxyphenyl)-triphenyl-phosphanium as a versatile intermediate in organic synthesis, particularly in the development of novel phosphonium-based ionic liquids and catalysts. Its ability to stabilize reactive intermediates and facilitate selective transformations has made it a valuable tool in synthetic chemistry. Furthermore, its redox-active properties have been explored in the context of designing new antioxidant agents.

In the pharmaceutical domain, researchers have investigated the compound's potential as a precursor for the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the bioavailability of poorly soluble drugs through phosphonium salt formation. The study reported a 40% improvement in solubility for a model anticancer compound when conjugated with (2,5-dihydroxyphenyl)-triphenyl-phosphanium derivatives.

Mechanistic studies have revealed that the compound interacts with cellular membranes through electrostatic interactions, owing to its positively charged phosphonium center. This property has been leveraged in the development of mitochondrial-targeted drug delivery systems, where the compound's lipophilic triphenyl groups facilitate membrane penetration while the phosphonium cation directs accumulation in mitochondria.

Recent advances in analytical techniques have enabled more precise characterization of (2,5-dihydroxyphenyl)-triphenyl-phosphanium and its derivatives. High-resolution mass spectrometry and NMR studies have provided detailed structural insights, while computational modeling has predicted favorable binding interactions with various biological targets. These developments have accelerated structure-activity relationship studies and optimization efforts.

Despite these promising developments, challenges remain in scaling up synthesis and improving the compound's stability under physiological conditions. Current research efforts are focused on developing more robust synthetic routes and investigating protective group strategies to enhance its utility in pharmaceutical applications. The compound's potential as a building block for novel drug candidates continues to drive innovation in this area of chemical biology research.